Fluoro(2H5)benzene
Overview
Description
Synthesis Analysis
The synthesis of fluoro(2H5)benzene and its derivatives involves various strategies including direct fluorination, organometallic chemistry, and photoreactions. Zhao et al. (2016) demonstrated a regioselective fluorination process yielding (Z)-1-(2-bromo-1-fluorovinyl)benzenes with high yields and regioselectivities using wet tetra-n-butylammonium fluoride (Mingzhu Zhao et al., 2016). Additionally, Pike et al. (2017) explored fluorobenzenes' use in organometallic chemistry, highlighting their application as solvents and ligands in transition-metal-based catalysis due to the unique electronic properties imparted by fluorine substituents (Sebastian D. Pike et al., 2017).
Molecular Structure Analysis
The impact of fluorine substitution on the molecular shape of polycyclic aromatic hydrocarbons (PAHs) has been analyzed through regiospecific fluorination. Banerjee et al. (2016) found that fluorine atoms cause deviations from planarity in various PAHs, affecting their electronic properties and reactivity (Shaibal Banerjee et al., 2016).
Chemical Reactions and Properties
Fluoro(2H5)benzene compounds participate in unique chemical reactions due to the presence of fluorine, which affects their reactivity and interaction with other molecules. Kawachi et al. (2008) synthesized o-(fluorosilyl)(dimesitylboryl)benzenes, showcasing their ability to efficiently capture fluoride ions, demonstrating the utility of fluorinated compounds in synthesizing bidentate Lewis acids (A. Kawachi et al., 2008).
Physical Properties Analysis
Fluorinated benzene derivatives exhibit unique physical properties, including solubility, fluorescence, and photostability. For instance, Beppu et al. (2015) presented a novel green fluorophore based on a benzene ring, demonstrating solid-state emissive properties and high photostability, indicative of the potential applications of fluorinated benzene derivatives in materials science and imaging applications (Teruo Beppu et al., 2015).
Scientific Research Applications
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Fluorescence-Based Materials and Techniques
- Field : Biology and Materials Science
- Application : Fluorescence-based materials and associated techniques have been highlighted over the last century throughout various basic research fields and industries . Organic molecule-based fluorophores, in particular, have ushered in a new era in biology and materials science .
- Method : The development of these fluorophores involves the design and analysis of the relationship between its structure and photophysical properties both in the solution- and solid-state .
- Results : Hundreds of organic fluorophores have been developed, introducing new rationales for the fluorophore design .
-
Enhanced Luminescence through Halogen Bond Cocrystals
- Field : Crystal Engineering
- Application : Organic single benzene fluorescent molecules often suffer from an aggregation-induced quenching effect under solid-state conditions . Cocrystal engineering is a useful tool that can change the packing arrangement and intermolecular interactions inside a crystal .
- Method : The introduction of co-former molecules weakens the π–π interaction between the fluorescent molecules, thus attenuating the aggregation-induced quenching effect .
- Results : The cocrystals exhibit red shifts relative to their original form and significantly increased quantum yields .
-
Lipid Droplet Detection
- Field : Biochemistry
- Application : Development of a fluorescent nanoprobe based on an amphiphilic single-benzene-based fluorophore for lipid droplet detection .
- Method : The method of application or experimental procedures are not specified in the source .
- Results : The results or outcomes obtained are not specified in the source .
Safety And Hazards
Future Directions
Fluorinated compounds are widely used in the fields of molecular imaging, pharmaceuticals, and materials . The synthesis of fluorides has attracted more and more attention from biologists and chemists . Achieving selective fluorination is still a huge challenge under mild conditions . The research progress of enzymatic synthesis of fluorinated compounds is summarized since 2015 .
properties
IUPAC Name |
1,2,3,4,5-pentadeuterio-6-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYLWMHQQBFSUBP-RALIUCGRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])F)[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30162009 | |
Record name | Fluoro(2H5)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fluoro(2H5)benzene | |
CAS RN |
1423-10-5 | |
Record name | Fluorobenzene-d5 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1423-10-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Fluoro(2H5)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001423105 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluoro(2H5)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Fluoro(2H5)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.392 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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